Tutorial review. Extraction of polycyclic aromatic hydrocarbons from environmental matrices: practical considerations for supercritical fluid extraction
Analyst Pub Date: DOI: 10.1039/AN996210085R
Abstract
This paper reviews the important practical considerations necessary for the development of successful supercritical fluid extraction using selected examples from the published literature. In particular, the extraction of polycyclic aromatic hydrocarbons from environmental matrices are evaluated. Finally, recommendations are suggested for the implementation of quantitative supercritical fluid extraction.
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